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Compound of Interest

Compound Name: Picrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensitivity of various picrate salts to impact
and friction, supported by experimental data. Picrate salts, derived from picric acid (2,4,6-
trinitrophenol), are energetic materials whose stability is of critical importance in research and
development settings. Understanding their sensitivity to external stimuli is paramount for safe
handling and use.

Comparative Sensitivity Data

The sensitivity of energetic materials to impact is typically determined using the drop hammer
test and is expressed as the H50 value, which represents the height from which a standard
weight has a 50% probability of causing an explosion. Friction sensitivity is often measured
using the BAM (Bundesanstalt fir Materialprifung) friction apparatus, with results indicating the
load at which initiation occurs.

The following table summarizes available quantitative data for the impact and friction sensitivity
of various picrate salts. It is important to note that sensitivity can be influenced by factors such
as crystal structure, purity, and the presence of water of crystallization.
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] ] Impact Sensitivity o o
Picrate Salt Cation (H50) Friction Sensitivity

Picric Acid H* Sensitive

Less sensitive than

Ammonium Picrate NHa* o )
picric acid
_ _ Used as a primary
Potassium Picrate K* )
explosive
) ) o Low friction sensitivity
Lead Picrate Pb2* High sensitivity
(when hydrated)
_ _ More sensitive than
Strontium Picrate Sr2+ o )
picric acid
) ) More sensitive than
Barium Picrate Baz+

picric acid

Note: A hyphen (-) indicates that specific quantitative data was not readily available in the
surveyed literature. The sensitivity of many picrate salts, especially those of heavy metals, is
known to be high, and they should be handled with extreme caution.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies for energetic
materials. The following are detailed descriptions of the key experimental protocols used to
assess impact and friction sensitivity.

Impact Sensitivity: Drop Hammer Test (ERL Type 12 or
similar)
The impact sensitivity of the picrate salts is determined using a drop hammer apparatus, such

as the ERL Type 12 Drop Weight Sensitivity Apparatus.

Methodology:
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o Sample Preparation: A small, precisely weighed sample of the picrate salt (typically 35-40
mg) is placed on a standardized anvil.

o Apparatus Setup: A striker is carefully placed on top of the sample. A weight of a specified
mass (e.g., 2.5 kg) is raised to a known height.

» Test Execution: The weight is released, allowing it to fall and strike the sample.

o Observation: The outcome of the impact is observed for any signs of reaction, such as a
flash, flame, or audible report.

o Data Analysis (Bruceton Method): A series of trials is conducted at different drop heights. The
"up-and-down" or Bruceton statistical method is employed to determine the H50 value, which
is the height at which there is a 50% probability of initiation.

Friction Sensitivity: BAM Friction Test

The friction sensitivity is evaluated using the BAM (Bundesanstalt fir Materialprifung) friction
apparatus.

Methodology:
o Sample Preparation: A small amount of the picrate salt is placed on a porcelain plate.

o Apparatus Setup: A porcelain pin is placed on the sample, and a specified load is applied to
the pin via a weighted lever.

o Test Execution: The porcelain plate is moved back and forth under the stationary pin over a
defined distance and speed.

o Observation: The test is observed for any evidence of initiation, such as sparks, flame, or an
audible crackle.

o Data Analysis: The test is repeated with varying loads to determine the lowest load at which
a reaction occurs in a specified number of trials (e.g., 1 in 6). This value is reported as the
friction sensitivity.
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Logical Relationships in Picrate Salt Sensitivity

The sensitivity of a picrate salt is intrinsically linked to the properties of its cation. The following
diagram illustrates the general relationship between the type of cation and the resulting

sensitivity of the salt.
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Caption: Cation properties influence the crystal structure and hydration of picrate salts, thereby

affecting their overall sensitivity to mechanical stimuli.
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Generally, picrates of heavy metals are known to be particularly sensitive.[1] The presence of
water of crystallization in the salt's structure can sometimes reduce friction sensitivity.[1] For
instance, studies on lead picrate have shown that while it has a high sensitivity to impact, its
friction sensitivity is low when crystalline water is present.[1] Conversely, some anhydrous alkali
metal picrates exhibit high friction sensitivity.[1] Research on alkaline-earth metal picrates,
such as strontium and barium picrates, has indicated that they are more sensitive to impact
than picric acid itself.[2] Ammonium picrate, known as Dunnite, is noted to be less sensitive to
shock compared to picric acid.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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